Cas no 1246817-89-9 (4-(Methylnitrosamino)-1-(3-pyridyl)-4-carboxy-1-butanol)

• Product Name: 4-(Methylnitrosamino)-1-(3-pyridyl)-4-carboxy-1-butanol
• CAS No: 1246817-89-9
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 1060374
• PubChem ID: 131698934
• Update Time: 2025-05-19

4-(Methylnitrosamino)-1-(3-pyridyl)-4-carboxy-1-butanol Chemical and Physical Properties

Names and Identifiers

• 4-(Methylnitrosamino)-1-[(3-pyridyl)-4-carboxy]-1-butanol
• 5-Hydroxy-2-[methyl(nitroso)amino]-5-pyridin-3-ylpentanoic acid
• 1246817-89-9
• 4-(Methylnitrosamino)-1-(3-pyridyl)-4-carboxy-1-butanol

• Inchi： 1S/C11H15N3O4/c1-14(13-18)9(11(16)17)4-5-10(15)8-3-2-6-12-7-8/h2-3,6-7,9-10,15H,4-5H2,1H3,(H,16,17)
• InChI Key： ZXOPANHPZHIXSJ-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CC=1)CCC(C(=O)O)N(C)N=O

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 103Ų

Additional information on 4-(Methylnitrosamino)-1-(3-pyridyl)-4-carboxy-1-butanol

Professional Introduction to Compound with CAS No. 1246817-89-9 and Product Name: 4-(Methylnitrosamino)-1-(3-pyridyl)-4-carboxy-1-butanol

Compound with the CAS number 1246817-89-9 and the product name 4-(Methylnitrosamino)-1-(3-pyridyl)-4-carboxy-1-butanol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The presence of a methylnitrosamino group and a pyridyl moiety in its molecular framework suggests a rich chemical reactivity that could be exploited for therapeutic purposes.

The 4-(Methylnitrosamino)-1-(3-pyridyl)-4-carboxy-1-butanol molecule exhibits a complex interplay of electronic and steric effects, which are critical for understanding its biological activity. The nitroso group, a well-known pharmacophore, is known to participate in various redox reactions, making it a promising candidate for developing novel therapeutic agents. Additionally, the pyridyl ring introduces a hydrogen bond donor capability, which can enhance binding affinity to biological targets. These features make the compound an intriguing subject for further investigation in the context of medicinal chemistry.

Recent studies have highlighted the importance of nitroso-containing compounds in the development of new drugs. For instance, derivatives of nitrosoalkanes have been explored for their potential anti-cancer and anti-inflammatory properties. The 4-(Methylnitrosamino)-1-(3-pyridyl)-4-carboxy-1-butanol structure aligns with this trend, as it combines the nitroso moiety with other functional groups that can modulate its biological activity. This compound has been synthesized through multi-step organic transformations, involving careful control of reaction conditions to ensure high yield and purity.

In the realm of drug discovery, the 3-pyridyl substituent plays a crucial role in determining the compound's pharmacokinetic properties. Pyridine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. The carboxy group at the 4-position further enhances the compound's solubility in polar solvents, which is essential for formulation development. These structural features collectively contribute to the compound's potential as a lead molecule in pharmaceutical research.

The synthesis of 4-(Methylnitrosamino)-1-(3-pyridyl)-4-carboxy-1-butanol involves a series of well-established chemical reactions, including nucleophilic substitution, condensation reactions, and functional group transformations. Advanced techniques such as chromatography and spectroscopy have been employed to ensure the structural integrity of the final product. The compound's purity is critical for subsequent biological testing, as impurities can significantly affect experimental outcomes.

Current research in chemical biology emphasizes the need for innovative molecular probes that can provide insights into disease mechanisms at the molecular level. The methylnitrosamino group in this compound is particularly interesting because it can undergo redox cycling, which is relevant for studying oxidative stress-related diseases. This property makes it a valuable tool for researchers investigating pathways such as inflammation and neurodegeneration.

The pyridyl moiety also contributes to the compound's versatility by allowing interactions with metal ions and other small molecules. This capability is exploited in various biochemical assays where metalloprotein interactions are central to disease processes. For example, pyridine-based compounds have been used as chelators in diagnostic imaging techniques, highlighting their potential utility beyond traditional drug development.

From a pharmaceutical perspective, the carboxy group at position 4 provides an opportunity for further derivatization to enhance pharmacological properties such as bioavailability and metabolic stability. This flexibility allows medicinal chemists to tailor the compound's characteristics according to specific therapeutic needs. Such modifications are essential for optimizing drug candidates before they enter clinical trials.

The exploration of novel heterocyclic compounds like 4-(Methylnitrosamino)-1-(3-pyridyl)-4-carboxy-1-butanol continues to drive innovation in drug discovery pipelines. Researchers are increasingly leveraging computational methods to predict biological activity and guide synthetic efforts efficiently. These approaches have accelerated the identification of promising candidates that warrant further experimental validation.

In conclusion, compound with CAS No. 1246817-89-9 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. The combination of a methylnitrosamino, pyridyl, and carboxy group provides a rich foundation for developing novel therapeutic agents. Ongoing research efforts aim to fully elucidate its biological activity and explore its potential as a lead molecule in drug discovery initiatives.